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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides essential, immediate
safety and logistical information for Cobalt bromide, hexahydrate, including operational and
disposal plans.

Chemical Identification and Hazards

Cobalt bromide, hexahydrate (CAS No. 85017-77-2) is a reddish-violet crystalline solid.[1][2]
It is crucial to recognize the potential health hazards associated with this compound. It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2] Furthermore, it is suspected of causing cancer and may cause allergy or asthma
symptoms or breathing difficulties if inhaled.[1][3] This compound is also very toxic to aquatic
life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to prevent exposure when handling
Cobalt bromide, hexahydrate.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[4]

To protect eyes from dust,

splashes, and fumes.[4]

Skin Protection

Chemical-resistant gloves
(such as nitrile or neoprene),
lab coat, and full protective
clothing.[4][5]

To prevent skin contact which
can cause irritation and allergic

reactions.[1][4]

Respiratory Protection

An approved respirator (e.g.,
N95) should be used when
dusts are generated.[4] In case
of inadequate ventilation, a
NIOSH/MSHA approved

respirator is required.[6]

To prevent inhalation of dust
which can lead to respiratory

problems.[4]

Exposure Limits

Adherence to established exposure limits is critical to ensure a safe working environment.

Organization

Exposure Limit (as Cobalt
metal dust and fume)

Time-Weighted Average
(TWA)

OSHA (PEL) 0.1 mg/m3 8-hour workshift[7]
NIOSH (REL) 0.05 mg/m3 10-hour workshift[7]
ACGIH (TLV) 0.02 mg/m3 8-hour workshift[7]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial for minimizing risks.
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Workflow for Safe Handling of Cobalt Bromide, Hexahydrate

Preparation Storage

Review Safety Data Sheet (SDS) Stolr;g;ﬁaglgf;tza(i:rllgfed,

. Keep in a Cool, Dry,
Don Appropriate PPE Well-Ventilated Place

Handling

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

:

Weigh and Handle Solid

:Critical Step

\4

Avoid Generating Dust

Post-Handling

Clean Work Area with
HEPA-filtered Vacuum

l

Decontaminate Surfaces

l

Doff PPE Correctly

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cobalt bromide, hexahydrate.
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Handling Procedures:

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[4] Always
wear the appropriate Personal Protective Equipment (PPE) as detailed in the table above.[2]

» Handling: Conduct all work in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation exposure.[6][8] When weighing or transferring the solid, do so
carefully to avoid generating dust.[1]

o Post-Handling: After handling, decontaminate all work surfaces. Use a vacuum cleaner with
a HEPA filter to clean up any dust; avoid using compressed air.[4] Remove and dispose of
PPE properly. Always wash hands thoroughly with soap and water after handling the
chemical.[2][5]

o Storage: Store Cobalt bromide, hexahydrate in a tightly sealed, properly labeled container
in a cool, dry, and well-ventilated area.[1][2]

Disposal Plan

Proper disposal of Cobalt bromide, hexahydrate and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Disposal Procedures:

o Waste Collection: Collect all waste materials, including contaminated PPE and disposable
labware, in a designated, labeled hazardous waste container.

o Container Disposal: Dispose of the contents and the container to an approved waste
disposal plant.[1][2] Do not mix with other waste.

o Environmental Precautions: Prevent the product from entering drains, surface water, or the
ground water system.[1][6] This substance is very toxic to aquatic life.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid / Spill Response

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.
Seek immediate medical attention.[1][2]

Immediately wash off with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact ) ) )
contaminated clothing and wash it before reuse.

Seek medical attention if irritation occurs.[1][2]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[1][2]

) Do NOT induce vomiting. Rinse mouth with

Ingestion ) i ) i
water. Seek immediate medical attention.[1][2]
Evacuate the area. Wear appropriate PPE.

Spil Sweep up the spilled solid and place it into a

pi

suitable container for disposal. Avoid generating
dust.[1]

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling Cobalt bromide, hexahydrate and ensure a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1515819#personal-protective-equipment-for-
handling-cobalt-bromide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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